2-Methyl-2-(pyridin-2-YL)propanenitrile
Overview
Description
2-Methyl-2-(pyridin-2-yl)propanenitrile, more commonly known as MMPN, is a type of organic compound that is used in a variety of scientific and industrial applications. MMPN is a colorless liquid with a pungent odor and is highly soluble in water. It is synthesized from the reaction of 2-methyl-2-pyridinol and hydrocyanic acid. MMPN is used in the synthesis of a variety of organic compounds, as well as in the production of pharmaceuticals, pesticides, and other products.
Scientific Research Applications
Complexation with Transition Metals
2-Methyl-2-(pyridin-2-YL)propanenitrile has been studied for its ability to act as a ligand in the formation of transition metal complexes. Schmidt et al. (2011) reported the synthesis of a pentadentate amine/imine ligand from this compound, which formed complexes with various first-row transition metals like Ni2+, Fe2+, Zn2+, and Cu2+ (Schmidt, Wiedemann, & Grohmann, 2011).
Anticancer Activity
In a study by Hadiyal et al. (2020), a microwave-assisted synthesis approach was used to create polysubstituted 4H-pyran derivatives using this compound. These compounds were then tested for their anticancer activity against various human cancer cell lines, showing promising results (Hadiyal et al., 2020).
Catalyst in Organic Synthesis
This compound has been utilized in the synthesis of complex organic molecules. For example, Jung et al. (2017) employed it in the N-methylative aziridine ring opening, which is a crucial step in synthesizing fluoroquinolone antibiotics (Jung et al., 2017).
Synthesis of Metal Dithiocarbamate Complexes
In another study, Halimehjani et al. (2015) synthesized metal dithiocarbamate complexes based on an amine containing pyridyl and nitrile groups from this compound. These complexes were characterized by spectroscopic data and X-ray crystallography, demonstrating their potential in various chemical applications (Halimehjani et al., 2015).
Magnetic Properties in Nickel(II) Complexes
Bhowmik et al. (2010) explored the synthesis and magnetic properties of mono- and di-nuclear nickel(II) thiocyanate complexes with tridentate N3 donor Schiff bases derived from this compound. These studies contribute to our understanding of magnetic interactions in coordination compounds (Bhowmik, Chattopadhyay, Drew, Díaz, & Ghosh, 2010).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with the pi3k/akt/mtor signaling pathway, which plays a critical role in controlling tumor growth, proliferation, and apoptosis .
Mode of Action
It’s suggested that similar compounds could regulate the pi3k/akt/mtor signaling pathway by inhibiting the phosphorylation of akt and s6 proteins .
Biochemical Pathways
Compounds with similar structures have been shown to impact the pi3k/akt/mtor signaling pathway .
Result of Action
Similar compounds have manifested remarkable antiproliferative activities against certain cell lines .
properties
IUPAC Name |
2-methyl-2-pyridin-2-ylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c1-9(2,7-10)8-5-3-4-6-11-8/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYILGDLWTPODQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=CC=CC=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20512615 | |
Record name | 2-Methyl-2-(pyridin-2-yl)propanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20512615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81039-18-1 | |
Record name | α,α-Dimethyl-2-pyridineacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81039-18-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-2-(pyridin-2-yl)propanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20512615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-2-pyridin-2-ylpropanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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